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Compound of Interest

Compound Name: Eucarvone

Cat. No.: B1221054

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
eucarvone (2,6,6-trimethylcyclohepta-2,4-dien-1-one), a monoterpenoid ketone. The following
sections detail the hazardous properties, necessary precautions, and emergency procedures to
ensure its safe use in a laboratory setting. All quantitative data is summarized in tables for
clarity, and detailed experimental protocols for key safety assessments are provided.

Hazard Identification and Classification

Eucarvone is classified as a skin sensitizer. Contact with the skin may cause an allergic
reaction.

Table 1: GHS Classification for Eucarvone

. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
H317: May
Skin cause an allergic
o 1 ralt text Warning ' _ 9
Sensitization skin reaction.[1]

[2]
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Precautionary Measures and Personal Protective
Equipment (PPE)

Adherence to the following precautionary statements is crucial to minimize the risks associated
with handling eucarvone.

Table 2: Precautionary Statements for Eucarvone

Code Precautionary Statement

Avoid breathing

P261 .
dust/fume/gas/mist/vapors/spray.[1][2]
- Contaminated work clothing should not be
allowed out of the workplace.[1][2]
280 Wear protective gloves/protective clothing/eye
protection/face protection.[1][2]
IF ON SKIN: Wash with plenty of soap and
P302 + P352
water.[1][2]
321 Specific treatment (see supplemental first aid
instructions on this label).[1][2]
If skin irritation or rash occurs: Get medical
P333 + P317 ) )
advice/attention.[1]
Take off contaminated clothing and wash it
P362 + P364
before reuse.[1]
Dispose of contents/container to an approved
P501

waste disposal plant.[1][2]

Personal Protective Equipment (PPE):
e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

o Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.
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» Skin and Body Protection: Wear a lab coat and ensure that skin is not exposed.
e Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory mask.

Toxicological Data

Specific quantitative toxicological data for eucarvone, such as LD50 and LC50 values, are not
readily available in published literature.[3] For risk assessment purposes, data from the
structurally similar compound, carvone, may be considered as an estimation.

Table 3: Acute Toxicity Data for Carvone (as a surrogate)

Route of Exposure Species Value

Oral (LD50) Rat 3710 pL/kg
Dermal (LD50) Rabbit > 5000 mg/kg
Inhalation (LC50) - Data not available

First Aid Measures

In the event of exposure to eucarvone, the following first aid procedures should be followed
immediately.

Table 4: First Aid Measures for Eucarvone

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1221054?utm_src=pdf-body
https://ftp.cdc.gov/pub/Documents/OEL/06.%20Dotson/References/OECD_2002.pdf
https://www.benchchem.com/product/b1221054?utm_src=pdf-body
https://www.benchchem.com/product/b1221054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.

Remove contaminated clothing. Wash the
affected area immediately and thoroughly with

Skin Contact soap and plenty of water for at least 15 minutes.
If skin irritation or a rash occurs, seek medical

advice/attention.[4]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek medical attention.[4]

Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterwards. Seek

immediate medical attention.[4]

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[4]

¢ Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[4]

o Specific Hazards: Combustible material. Containers may explode when heated.[4]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Accidental Release Measures:
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» Personal Precautions: Remove all sources of ignition. Ensure adequate ventilation. Wear
appropriate personal protective equipment.

e Environmental Precautions: Prevent the substance from entering drains or watercourses.

o Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, vermiculite) and
place it in a suitable container for disposal.

Handling and Storage

o Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Keep away
from sources of ignition - No smoking.

o Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

Experimental Protocols for Safety Assessment

The following are summaries of standard OECD guidelines for assessing the dermal and ocular
effects of chemicals like eucarvone.

OECD Guideline 404: Acute Dermal Irritation/Corrosion

Obijective: To determine the potential of a substance to cause irreversible (corrosion) or
reversible (irritation) inflammatory changes to the skin.

Methodology:
« Animal Model: A single healthy young adult albino rabbit is typically used for the initial test.
o Preparation: Approximately 24 hours before the test, the fur on the animal's back is clipped.

e Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to
a small area (approx. 6 cm?) of the clipped skin under a gauze patch.

o Exposure: The patch is held in place with semi-occlusive dressing for a 4-hour exposure
period.
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Observation: After the exposure period, the patch is removed, and the skin is examined for
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after removal.

Scoring: The reactions are scored on a scale of 0 (no reaction) to 4 (severe reaction).

Confirmation: If a corrosive effect is not observed in the initial animal, the response is
confirmed in up to two additional animals.

OECD Guideline 405: Acute Eye Irritation/Corrosion

Objective: To determine the potential of a substance to produce irritation or corrosion when

applied to the eye.

Methodology:

Animal Model: Healthy young adult albino rabbits are used.

Procedure: A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is
instilled into the conjunctival sac of one eye of the animal. The other eye remains untreated
and serves as a control.

Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival
redness and swelling at 1, 24, 48, and 72 hours after instillation.

Scoring: Ocular lesions are scored according to a graded scale.

Reversibility: The persistence of the ocular lesions is observed for up to 21 days to assess
the reversibility of the effects.

OECD Guideline 429: Skin Sensitization (Local Lymph
Node Assay - LLNA)

Objective: To determine the potential of a substance to induce skin sensitization.

Methodology:

Animal Model: Mice (typically female CBA/J) are used.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Application: The test substance is applied to the dorsal surface of each ear of the mice for
three consecutive days. A vehicle control group and a positive control group are also
included.

» Proliferation Measurement: On day 6, a solution of 3H-methyl thymidine is injected
intravenously. This radiolabel is incorporated into the DNA of proliferating lymphocytes in the
draining auricular lymph nodes.

o Sample Collection: Five hours after the injection, the mice are euthanized, and the draining
auricular lymph nodes are excised.

e Analysis: A single-cell suspension of lymph node cells is prepared, and the incorporation of
3H-methyl thymidine is measured using a 3-scintillation counter.

o Stimulation Index (Sl): The proliferation of lymphocytes is expressed as a Stimulation Index
(SI), which is the ratio of the mean proliferation in the test group to the mean proliferation in
the vehicle control group. A substance is classified as a sensitizer if the Sl is 3 or greater.

Visualizations

The following diagrams illustrate key logical and procedural workflows relevant to the safe
handling and assessment of eucarvone.
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Caption: GHS classification logic for eucarvone's skin sensitization hazard.
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Start: Handling Eucarvone

Assess Risks
(Review SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Accidental Spill?

Continue Work

Follow Spill Cleanup Procedure:
1. Evacuate & Ventilate
2. Use Absorbent Material
3. Dispose as Hazardous Waste

Personal Exposure?

Administer First Aid
(See Table 4)

Seek Medical Attention Store Properly
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Caption: General laboratory workflow for safely handling eucarvone.
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Caption: Simplified signaling pathway for skin sensitization by a hapten like eucarvone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Eucarvone: A Technical Guide to Safety and Handling
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221054#eucarvone-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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